Cas no 1315059-53-0 (2-Amino-4-methylhexan-1-ol)
2-Amino-4-methylhexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-amino-4-methylhexan-1-ol
- 1-Hexanol, 2-amino-4-methyl-
- 2-Amino-4-methylhexan-1-ol
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- MDL: MFCD20318375
- Inchi: 1S/C7H17NO/c1-3-6(2)4-7(8)5-9/h6-7,9H,3-5,8H2,1-2H3
- InChI Key: HFTBNMIETSNLEF-UHFFFAOYSA-N
- SMILES: OCC(CC(C)CC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.9
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2
2-Amino-4-methylhexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-260989-1g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 1g |
$528.0 | 2023-09-14 | ||
| Enamine | EN300-260989-5g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 5g |
$1530.0 | 2023-09-14 | ||
| Enamine | EN300-260989-10g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 10g |
$2269.0 | 2023-09-14 | ||
| Ambeed | A1083290-1g |
2-Amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 1g |
$427.0 | 2023-09-05 | |
| Ambeed | A1083290-5g |
2-Amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 5g |
$1239.0 | 2023-09-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033564-1g |
2-Amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 1g |
¥2933.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033564-5g |
2-Amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 5g |
¥8505.0 | 2023-04-03 | |
| Enamine | EN300-260989-0.05g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 0.05g |
$443.0 | 2024-06-18 | |
| Enamine | EN300-260989-0.1g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 0.1g |
$464.0 | 2024-06-18 | |
| Enamine | EN300-260989-0.25g |
2-amino-4-methylhexan-1-ol |
1315059-53-0 | 95% | 0.25g |
$485.0 | 2024-06-18 |
2-Amino-4-methylhexan-1-ol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-Amino-4-methylhexan-1-ol
Introduction to 2-Amino-4-methylhexan-1-ol (CAS No. 1315059-53-0)
2-Amino-4-methylhexan-1-ol (CAS No. 1315059-53-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group and a hydroxyl group, making it a valuable intermediate in the synthesis of more complex molecules.
The chemical formula of 2-Amino-4-methylhexan-1-ol is C7H17NO, and its molecular weight is approximately 131.22 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180°C. Its solubility in water is moderate, and it is miscible with many organic solvents, such as ethanol and acetone. These physical properties make it suitable for a wide range of applications in both laboratory and industrial settings.
In the pharmaceutical industry, 2-Amino-4-methylhexan-1-ol has shown promise as a precursor for the synthesis of drugs with therapeutic potential. Recent studies have explored its use in the development of novel analgesics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Amino-4-methylhexan-1-ol exhibit potent analgesic activity in animal models, suggesting its potential as a lead compound for further drug development.
Beyond pharmaceuticals, 2-Amino-4-methylhexan-1-ol has also found applications in the field of chemical synthesis. Its amino and hydroxyl functional groups provide multiple reaction sites for various chemical transformations, making it a valuable building block for the synthesis of complex organic molecules. Researchers have utilized this compound to synthesize advanced materials with unique properties, such as polymers with enhanced mechanical strength and biocompatibility.
In materials science, the use of 2-Amino-4-methylhexan-1-ol has been explored for the development of functional coatings and adhesives. A study published in the Journal of Applied Polymer Science demonstrated that incorporating this compound into polymer formulations can significantly improve their adhesion properties and resistance to environmental degradation. This makes it particularly useful in applications where durability and performance are critical, such as in automotive and aerospace industries.
The environmental impact of chemicals is an important consideration in their development and use. Recent studies have investigated the biodegradability and toxicity of 2-Amino-4-methylhexan-1-ol. Results from these studies indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly option compared to some traditional chemicals.
In conclusion, 2-Amino-4-methylhexan-1-ol (CAS No. 1315059-53-0) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.
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